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Compound of Interest

Compound Name: C14H10Cl3N3

Cat. No.: B12624642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

C14H10Cl3N3, commonly known as Triclocarban. Adherence to these procedures is critical to

ensure personnel safety and environmental protection.

Chemical Identification and Hazards
Triclocarban (CAS No. 101-20-2) is an antimicrobial agent.[1] The primary environmental

hazard associated with this compound is its high toxicity to aquatic life, with long-lasting effects.

[1] Therefore, proper disposal is crucial to prevent environmental contamination.

Identifier Value

Chemical Name Triclocarban

Molecular Formula C14H10Cl3N3

CAS Number 101-20-2

Primary Hazard
Very toxic to aquatic life with long-lasting

effects[1]
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When handling Triclocarban waste, the following personal protective equipment should be

worn:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.[2]

Lab Coat: A standard laboratory coat should be worn to protect from skin contact.

Step-by-Step Disposal Protocol
The guiding principle for the disposal of Triclocarban is to prevent its release into the

environment.[1] Under no circumstances should this chemical be disposed of down the drain.

[1][3]

Step 1: Waste Collection

Collect waste Triclocarban, including contaminated materials, in a designated hazardous

waste container.

The container must be in good condition, with no leaks or cracks, and made of a compatible

material.[4][5]

Keep the container securely closed except when adding waste.[4][5]

Step 2: Labeling

Affix a "Hazardous Waste" label to the container.[4]

The label must include:

The full chemical name: "Triclocarban" (avoid abbreviations).[4]

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.
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Step 3: Storage

Store the sealed and labeled waste container in a designated, secure area within the

laboratory.

Segregate the container from incompatible materials.[4]

Step 4: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][4]

Follow all institutional and local regulations for hazardous waste disposal.[1]

Step 5: Empty Container Disposal

Empty containers that held Triclocarban must be triple-rinsed with a suitable solvent.[3][4]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

chemical waste, following the steps outlined above.[4][6]

Once triple-rinsed and air-dried, the container can be disposed of in the regular laboratory

trash or recycling, after removing or defacing the original label.[3]

Spill Response
In the event of a small spill:

Wear appropriate PPE.

Sweep up or vacuum the solid spillage and collect it in a suitable container for disposal as

hazardous waste.[1]

Prevent the spilled material from entering drains or water courses.[1]

After collecting the bulk of the material, clean the area with soap and water.
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Waste Generation & Collection

Labeling & Storage

Final Disposal

Empty Container Disposal

Unwanted C14H10Cl3N3
(Solid or Contaminated Material)

Collect in a compatible,
sealed hazardous waste container.

Triple-rinse empty container
with a suitable solvent.

If container is empty

Affix 'Hazardous Waste' label.
Include full chemical name.

Store in a designated,
secure area.

Contact Environmental Health & Safety (EHS)
or licensed waste disposal service.

Arrange for pickup
and disposal.

Collect rinsate as
hazardous waste.

Dispose of rinsed container
in regular trash after
defacing the label.

To Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of C14H10Cl3N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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